Sulfadiazine Silver Salt
Sulfadiazine Silver Salt
Silver Sulfadiazine is a sulfonamide-based topical agent with antibacterial and antifungal activity. Silver sulfadiazine may act through a combination of the activity of silver and sulfadiazine. When this agent interacts with sodium chloride-containing body fluids, silver ions are released slowly and sustainably into wounded areas. Ionized silver atoms catalyze the formation of disulfide bonds leading to protein structural changes and inactivating thiol-containing enzymes; silver ions may also intercalate DNA thereby interfering with replication and transcription of bacteria. As a competitive inhibitor of para-aminobenzoic acid (PABA), sulfadiazine inhibits bacterial dihydropteroate synthase, thereby resulting in disruption of folic acid metabolism and ultimately DNA synthesis.
Silver sulfadiazine is a Sulfonamide Antibacterial. The chemical classification of silver sulfadiazine is Sulfonamides.
Silver sulfadiazine is a sulfa derivative topical antibacterial used primarily on second- and third-degree burns.
Silver sulfadiazine is a Sulfonamide Antibacterial. The chemical classification of silver sulfadiazine is Sulfonamides.
Silver sulfadiazine is a sulfa derivative topical antibacterial used primarily on second- and third-degree burns.
Brand Name:
Vulcanchem
CAS No.:
22199-08-2
VCID:
VC0024453
InChI:
InChI=1S/C10H10N4O2S.Ag/c11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10;/h1-7H,11H2,(H,12,13,14);
SMILES:
C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)N.[Ag]
Molecular Formula:
C10H10AgN4O2S
Molecular Weight:
358.15 g/mol
Sulfadiazine Silver Salt
CAS No.: 22199-08-2
Reference Standards
VCID: VC0024453
Molecular Formula: C10H10AgN4O2S
Molecular Weight: 358.15 g/mol
| CAS No. | 22199-08-2 |
|---|---|
| Product Name | Sulfadiazine Silver Salt |
| Molecular Formula | C10H10AgN4O2S |
| Molecular Weight | 358.15 g/mol |
| IUPAC Name | 4-amino-N-pyrimidin-2-ylbenzenesulfonamide;silver |
| Standard InChI | InChI=1S/C10H10N4O2S.Ag/c11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10;/h1-7H,11H2,(H,12,13,14); |
| Standard InChIKey | UEJSSZHHYBHCEL-UHFFFAOYSA-N |
| SMILES | C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)N.[Ag] |
| Canonical SMILES | C1=CN=C(N=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Ag+] |
| Melting Point | 285 °C |
| Description | Silver Sulfadiazine is a sulfonamide-based topical agent with antibacterial and antifungal activity. Silver sulfadiazine may act through a combination of the activity of silver and sulfadiazine. When this agent interacts with sodium chloride-containing body fluids, silver ions are released slowly and sustainably into wounded areas. Ionized silver atoms catalyze the formation of disulfide bonds leading to protein structural changes and inactivating thiol-containing enzymes; silver ions may also intercalate DNA thereby interfering with replication and transcription of bacteria. As a competitive inhibitor of para-aminobenzoic acid (PABA), sulfadiazine inhibits bacterial dihydropteroate synthase, thereby resulting in disruption of folic acid metabolism and ultimately DNA synthesis. Silver sulfadiazine is a Sulfonamide Antibacterial. The chemical classification of silver sulfadiazine is Sulfonamides. Silver sulfadiazine is a sulfa derivative topical antibacterial used primarily on second- and third-degree burns. |
| Synonyms | Brandiazin Dermazin Flamazine Flammazine Sicazine Silvadene Silvederma Silver Sulfadiazine Silver Sulfafdiazine SSD SSD AF Sulfadiazine, Silver Sulfafdiazine, Silver Sulfargen Thermazene |
| PubChem Compound | 31011 |
| Last Modified | Dec 23 2021 |
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